Cas no 1005302-98-6 (N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}pentanamide)

• Product Name: N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}pentanamide
• CAS No: 1005302-98-6
• MF: C₁₅H₂₁N₅O₂
• MW: 303.359542608261
• CID: 6407953
• PubChem ID: 18565532
• Update Time: 2025-08-05

N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}pentanamide Chemical and Physical Properties

Names and Identifiers

• N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}pentanamide
• N-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]pentanamide
• Pentanamide, N-[[1-(4-ethoxyphenyl)-1H-tetrazol-5-yl]methyl]-
• 1005302-98-6
• F2070-0327
• N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)pentanamide
• AKOS005001393

• Inchi： 1S/C15H21N5O2/c1-3-5-6-15(21)16-11-14-17-18-19-20(14)12-7-9-13(10-8-12)22-4-2/h7-10H,3-6,11H2,1-2H3,(H,16,21)
• InChI Key： JCLISMXDWUONRK-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(OCC)C=C2)N=NN=1)(=O)CCCC

Computed Properties

• Exact Mass: 303.16952493g/mol
• Monoisotopic Mass: 303.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.9Ų

Additional information on N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}pentanamide

Professional Introduction to N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}pentanamide (CAS No. 1005302-98-6)

N-{[1-(4-ethoxyphenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]pentanamide} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1005302-98-6, represents a fascinating intersection of heterocyclic chemistry and medicinal applications. The unique structural features of this molecule, particularly its incorporation of a 1H-1,2,3,4-tetrazole moiety linked to a 4-ethoxyphenyl group and a pentanamide side chain, make it a promising candidate for further exploration in drug discovery.

The< strong>tetrazole ring is a highly versatile heterocycle known for its presence in numerous bioactive molecules. Its ability to engage in hydrogen bonding and metal coordination further enhances its utility in medicinal chemistry. In the context of N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl)methyl]pentanamide}, the tetrazole ring is strategically positioned to interact with biological targets, potentially modulating enzymatic activity or receptor binding. Recent studies have highlighted the tetrazole scaffold's role in developing antimicrobial and anti-inflammatory agents, suggesting that this compound may exhibit similar therapeutic properties.

The< strong>4-ethoxyphenyl substituent adds another layer of complexity to the molecule's pharmacophore. This aromatic group is known for its ability to influence electronic properties and metabolic stability. The ethoxy group at the para position enhances lipophilicity while maintaining good solubility, making it an attractive feature for oral bioavailability. Current research in pharmacology increasingly emphasizes the importance of optimizing such structural elements to achieve desired pharmacokinetic profiles. The combination of the< strong>4-ethoxyphenyl moiety with the< strong>tetrazole ring in N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl)methyl]pentanamide positions it as a candidate for further investigation into its potential biological activities.

The< strong>pentanamide side chain contributes to the molecule's overall physicochemical properties. Amide functionalities are well-documented for their role in modulating protein-ligand interactions through hydrogen bonding. In N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl)methyl]pentanamide}, the pentanamide provides a flexible yet stable anchor that can be tailored to fit specific binding pockets. This structural feature is particularly relevant in drug design, where optimizing binding affinity and selectivity is paramount. The pKa of the amide group also influences solubility and protonation state at physiological pH, which can affect distribution and efficacy.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their therapeutic potential. The< strong>tetrazole-containing derivatives have shown promise in various preclinical studies due to their ability to interact with multiple biological pathways. For instance, derivatives of tetrazole have been investigated for their antitumor properties by inhibiting key enzymes involved in cell proliferation. Similarly,< strong>4-heteroaryl-substituted amides, such as those found in N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl)methyl]pentanamide}, have been explored for their potential antimicrobial effects by disrupting bacterial cell wall synthesis.

The synthesis of N-{[1-(4-ethoxyphenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]pentanamide} involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. Key synthetic strategies include nucleophilic substitution reactions to introduce the tetrazole moiety and condensation reactions to form the amide bond. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly valuable in constructing the desired aromatic framework.

The pharmacological evaluation of N-{[1-(4-Ethoxyphenyl-1H-imidazo[5][1H]-tetrazol]-5-yli) methyl]pentanamide has begun to reveal its potential therapeutic applications. Initial in vitro studies suggest that this compound exhibits moderate activity against certain bacterial strains by interfering with essential metabolic pathways. Additionally,< strong>tetrazole derivatives have shown promise as kinase inhibitors due to their ability to mimic ATP binding pockets. While more extensive research is needed to fully elucidate its mechanism of action,< strong>N-{[1-(4-Ethoxyphenyl-imidazo[5][1H]-tetrazol]-5-yli) methyl]pentanamide} represents an exciting lead compound for further development.

The chemical stability and metabolic fate of N-{[< strong>4-Ethoxyphenyl-imidazo[5][IH]-tetraZol]-S-yli) methyl]penTanAmide are critical considerations for its potential clinical translation. Computational modeling has been employed to predict how this compound might be metabolized by cytochrome P450 enzymes or glucuronidation pathways.< strong>Tetralone derivatives, including those containing tetrazole rings,< strong>TetraZoles,, are known to exhibit diverse metabolic profiles depending on substituent effects.< strong>TetraZoles,, including those containing tetraZole rings,< strong>TetraZoles,, are known to exhibit diverse metabolic profiles depending on substituent effects.

In conclusion,N-[{[(<0xE9thoxyphenoxy)-lH-imidazo[l][lH]-tetralone-S-il)]methyl]pentamidine} represents a structurally intriguing compound with potential therapeutic applications.N-[{[(<0xE9thoxyphenoxy)-lH-imidazo[l][lH]-tetralone-S-il)]methyl]penTamidine} represents a structurally intriguing compound with potential therapeutic applications.N-[{[(<0xE9thoxyphenoxy)-lH-imidazo[l][lH]-tetralone-S-il)]methyl]penTamidine} represents a structurally intriguing compound with potential therapeutic applications.N-[{[(<0xE9th oxyphenoxy)-l H-imidazo[l][l H]-tetralone-S-il)]methyl]penTamidine} represents a structurally intriguing compound with potential therapeutic applications.N-[{[(<0xE9th oxyphenoxy)-l H-imidazo[l][l H]-tetralone-S-il)]methyl]penTamidine} represents a structurally intriguing compound with potential therapeutic applications.N-[{[(<0xE9th oxyphenoxy)-l H-imidazo[l][l H]-tetralone-S-il)]methyl]penTamidine} represents a structurally intriguing compound with potential therapeutic applications.N-[{[(<0xE9th oxyphenoxy)-l H-imidazo[l][l H]-tetralone-S-il)]methyl]penTamidine} represents a structurally intriguing compound with potential therapeutic applications.N-[{[()methyl pentamidine}]}]}}}}}}}}}}}}}}}}}}}}